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Undetermined
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Compound of Interest

Compound Name: PD-149164

Cat. No.: B15618821

Initial investigations into the application of PD-149164 for studying gastrointestinal motility have
been inconclusive as the compound "PD-149164" does not appear in publicly available
scientific literature in this context. Extensive searches have failed to identify any
pharmacological data, mechanism of action, or experimental protocols associated with this
specific designation.

It is highly probable that "PD-149164" is a typographical error, an internal development code
not yet disclosed publicly, or a compound that has been discontinued from research and
development without significant published findings. Without accurate identification of the
molecule, it is not possible to provide the detailed Application Notes and Protocols as
requested.

General Principles of Studying Gastrointestinal
Motility

While information on PD-149164 is unavailable, research into gastrointestinal motility often
involves the use of pharmacological agents that target various receptors and signaling
pathways. Key areas of investigation include the roles of neurotransmitters and their receptors
in regulating smooth muscle contraction and relaxation, peristalsis, and transit time.

A significant area of research in this field revolves around tachykinin receptors, such as the
neurokinin NK1, NK2, and NK3 receptors. These receptors and their endogenous ligands
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(Substance P, Neurokinin A, and Neurokinin B) are known to play a crucial role in the
modulation of intestinal motility.

Tachykinin NK2 Receptor Modulation of
Gastrointestinal Motility

The NK2 receptor, in particular, is a subject of interest for its potential to influence gut function.
Activation or inhibition of this receptor can have significant effects on intestinal contractility.

Signaling Pathway of Tachykinin NK2 Receptor

The general signaling pathway for the tachykinin NK2 receptor, a G-protein coupled receptor
(GPCR), is as follows:

Click to download full resolution via product page

Tachykinin NK2 Receptor Signaling Pathway

Hypothetical Experimental Workflow for a Novel
Compound

Should "PD-149164" be identified as a novel compound for gastrointestinal motility research, a
typical experimental workflow to characterize its effects would be as follows:
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Compound Identification & Purity Analysis

In Vitro Receptor Binding Assays
(e.g., NK1, NK2, NK3)

:

In Vitro Functional Assays
(Isolated tissue baths - e.g., guinea pig ileum)

Ex Vivo Moatility Studies
(e.g., Video imaging of intestinal segments)

In Vivo Motility Studies
(e.g., Gastric emptying, intestinal transit)

Preliminary Toxicology & Safety Pharmacology

Data Analysis & Interpretation

Click to download full resolution via product page

Typical Experimental Workflow for a Novel Gl Motility Compound

To proceed with the creation of detailed Application Notes and Protocols, it is imperative that
the correct identity of the compound in question be provided. Researchers, scientists, and drug
development professionals are advised to verify the compound identifier. Once the correct

compound is known, a thorough literature search can be conducted to gather the necessary
guantitative data and experimental methodologies to generate the requested documentation.
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 To cite this document: BenchChem. [Unidentified Compound: PD-149164's Role in
Gastrointestinal Motility Research Remains Undetermined]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b15618821#pd-149164-in-
studying-gastrointestinal-motility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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